Cas no 922984-75-6 (N-benzyl-4-(4-methylbenzenesulfonyl)butanamide)

• Product Name: N-benzyl-4-(4-methylbenzenesulfonyl)butanamide
• CAS No: 922984-75-6
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 5505641
• PubChem ID: 41273491
• Update Time: 2025-11-06

N-benzyl-4-(4-methylbenzenesulfonyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4-(4-methylphenyl)sulfonylbutanamide
• N-benzyl-4-tosylbutanamide
• F2814-1094
• AKOS024469203
• 922984-75-6
• N-benzyl-4-(4-methylbenzenesulfonyl)butanamide

• Inchi： 1S/C18H21NO3S/c1-15-9-11-17(12-10-15)23(21,22)13-5-8-18(20)19-14-16-6-3-2-4-7-16/h2-4,6-7,9-12H,5,8,13-14H2,1H3,(H,19,20)
• InChI Key： UDTPKBRLXAEZOY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CCCC(NCC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 331.12421471g/mol
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-benzyl-4-(4-methylbenzenesulfonyl)butanamide

Comprehensive Overview of N-benzyl-4-(4-methylbenzenesulfonyl)butanamide (CAS No. 922984-75-6): Properties, Applications, and Industry Insights

N-benzyl-4-(4-methylbenzenesulfonyl)butanamide (CAS No. 922984-75-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfonamide derivative combines a benzyl group with a tosyl (p-toluenesulfonyl) moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers frequently explore its role in drug discovery, particularly in modulating enzyme activity or as a building block for peptidomimetics.

The compound's molecular structure, characterized by the butanamide backbone linked to a 4-methylbenzenesulfonyl group, offers excellent stability and solubility in organic solvents. These properties make it valuable for high-throughput screening and medicinal chemistry optimization. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in oncology research, where targeted therapies dominate discussions. Its CAS No. 922984-75-6 is often searched alongside terms like "sulfonamide-based drugs" and "small molecule scaffolds", reflecting industry trends toward precision medicine.

In synthetic chemistry, N-benzyl-4-(4-methylbenzenesulfonyl)butanamide serves as a key precursor for N-alkylation reactions and cross-coupling methodologies. Its electron-withdrawing sulfonyl group enhances reactivity in nucleophilic substitutions, a feature exploited in green chemistry applications. With growing interest in sustainable synthesis, this compound aligns with demands for atom-efficient processes—a frequently searched topic in academic and industrial forums.

Analytical characterization of CAS No. 922984-75-6 typically involves advanced techniques like NMR spectroscopy and HPLC-MS, ensuring purity for critical applications. The compound’s chromatographic behavior is often compared to other sulfonamide analogs, addressing common queries about method development in analytical labs. Furthermore, its thermal stability (a trending keyword in material science) makes it suitable for studies involving high-temperature reactions.

From a commercial perspective, N-benzyl-4-(4-methylbenzenesulfonyl)butanamide is supplied under strict quality control protocols to meet GMP standards. Suppliers emphasize its use in preclinical research, responding to market demands for orphan drug development and rare disease therapeutics. The compound’s patent landscape is another area of interest, with searches often linked to IP protection strategies in biotech.

Emerging applications include its exploration in bioconjugation techniques, where its sulfonyl group acts as a linker for antibody-drug conjugates (ADCs)—a breakthrough area in cancer therapy. This aligns with frequent searches for "targeted drug delivery systems" and "next-generation biologics". Environmental scientists also investigate its biodegradation pathways, addressing concerns about persistent organic pollutants.

In summary, CAS No. 922984-75-6 represents a multifaceted tool for modern chemistry, bridging gaps between small-molecule design and therapeutic innovation. Its relevance to personalized medicine and catalyst-free synthesis ensures continued interest, making it a staple in both academic and industrial settings.